Cas no 538342-37-9 (4-(Cyanomethyl)-3-hydroxybenzonitrile)

4-(Cyanomethyl)-3-hydroxybenzonitrile structure
538342-37-9 structure
Product Name:4-(Cyanomethyl)-3-hydroxybenzonitrile
CAS No:538342-37-9
MF:C9H6N2O
MW:158.15674161911
CID:939222
PubChem ID:45083265
Update Time:2025-04-19

4-(Cyanomethyl)-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(cyanomethyl)-3-hydroxybenzonitrile
    • Benzeneacetonitrile, 4-cyano-2-hydroxy- (9CI)
    • 538342-37-9
    • DTXSID70665403
    • 4-(Cyanomethyl)-3-hydroxybenzonitrile
    • Inchi: 1S/C9H6N2O/c10-4-3-8-2-1-7(6-11)5-9(8)12/h1-2,5,12H,3H2
    • InChI Key: XJMWPVOVIUETLM-UHFFFAOYSA-N
    • SMILES: OC1C=C(C#N)C=CC=1CC#N

Computed Properties

  • Exact Mass: 158.048012819g/mol
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.8Ų
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